2,5-Diaminotoluene

• CAS No.: 95-70-5
• Product Name: 2,5-Diaminotoluene
• Molecular Formula: C7H10N2
• Molecular Weight: 122.17 g/mol
• IUPAC Name: 2-methylbenzene-1,4-diamine
• Standard InChI: InChI=1S/C7H10N2/c1-5-4-6(8)2-3-7(5)9/h2-4H,8-9H2,1H3
• Standard InChIKey: OBCSAIDCZQSFQH-UHFFFAOYSA-N
• Impurities: The Scientific Committee on Consumer Products of the European Commission reported that a 50% aqueous solution of toluene-2,5-diamine had greater than 99% high-performance liquid chromatography (HPLC) qualitative purity, 48% to 52% potentiometric titer purity, and the potential impurity o-toluidine less than 50 ppm.
• SMILES: CC1=C(C=CC(=C1)N)N
• Canonical SMILES: CC1=C(C=CC(=C1)N)N
• Boiling Point: 273.5 °C
• Colorform: Plates from benzene; Colorless, crystalline tablets or plates from benzene
• Melting Point: 64.0 °C; 64 °C
• Description: 2-methyl-1,4-phenylenediamine is a diamine in which the two amino groups are substituted into toluene at the 2- and 5-positions. It has a role as an allergen. It derives from a hydride of a toluene.
• Related CAS: 615-45-2 (di-hydrochloride); 615-50-9 (sulfate[1:1]); 6369-59-1 (sulfate); 74612-12-7 (mono-hydrochloride)
• Solubility: In water, 7.72X10+4 mg/L at 25 °C (est); Soluble in water, ethanol, ethyl ether; slightly soluble in benzene, acetic acid
• Synonyms: 2,5-diaminotoluene; 2,5-diaminotoluene dihydrochloride; 2,5-diaminotoluene monohydrochloride; 2,5-diaminotoluene sulfate; 2,5-diaminotoluene sulfate (1:1); 2,5-toluylenediamine; 2-methyl-p-phenylenediamine; p-toluenediamine; toluene-2,5-diamine; toluene-2,5-diamine sulfate
• Vapor Pressure: 3.40X10-3 mm Hg at 25 °C (est)
• PubChem Compound: 7252
• Last Modified: Nov 12 2021